Cas no 2147745-09-1 (2-Acetyl-3-methoxybenzaldehyde)

• Product Name: 2-Acetyl-3-methoxybenzaldehyde
• CAS No: 2147745-09-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD33550949
• CID: 5668189
• PubChem ID: 153947460
• Update Time: 2025-05-21

2-Acetyl-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2147745-09-1
• EN300-27113754
• 2-acetyl-3-methoxybenzaldehyde
• Benzaldehyde, 2-acetyl-3-methoxy-
• 2-Acetyl-3-methoxybenzaldehyde

• MDL： MFCD33550949
• Inchi： 1S/C10H10O3/c1-7(12)10-8(6-11)4-3-5-9(10)13-2/h3-6H,1-2H3
• InChI Key： VITLLOBZKWFBEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=O)C=1C(C)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetyl-3-methoxybenzaldehyde

2-Acetyl-3-methoxybenzaldehyde: A Comprehensive Overview

2-Acetyl-3-methoxybenzaldehyde, also known by its CAS number 2147745-09-1, is a versatile aromatic aldehyde with a unique chemical structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its potential applications in drug development, fragrance synthesis, and as a precursor for advanced materials. The molecule consists of a benzene ring substituted with an acetyl group at the 2-position and a methoxy group at the 3-position, along with an aldehyde group at the para position. This arrangement imparts distinctive electronic and steric properties, making it a valuable compound for various chemical transformations.

The synthesis of 2-Acetyl-3-methoxybenzaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance the sustainability of this compound's production.

In terms of applications, 2-Acetyl-3-methoxybenzaldehyde has been extensively studied for its potential in pharmaceuticals. Its structure resembles certain bioactive molecules, making it a promising candidate for drug design. For instance, studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis.

The fragrance industry has also benefited from the unique aroma profile of 2-Acetyl-3-methoxybenzaldehyde. Its sweet and spicy notes make it an ideal ingredient in perfumes and flavoring agents. Recent research has focused on optimizing its stability under various environmental conditions to ensure consistent performance in consumer products.

From a materials science perspective, 2-Acetyl-3-methoxybenzaldehyde has shown promise as a building block for advanced polymers and nanomaterials. Its reactivity under specific reaction conditions allows for the creation of functional materials with tailored properties. For example, researchers have successfully used this compound to synthesize conductive polymers that exhibit enhanced electrical properties.

In conclusion, 2-Acetyl-3-methoxybenzaldehyde, CAS number 2147745-09-1, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.